2,4,5-Trinitrotoluene
2,4,5-Trinitrotoluene
Brand Name:
Vulcanchem
CAS No.:
610-25-3
VCID:
VC21334679
InChI:
InChI=1S/C7H5N3O6/c1-4-2-6(9(13)14)7(10(15)16)3-5(4)8(11)12/h2-3H,1H3
SMILES:
CC1=CC(=C(C=C1[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-]
Molecular Formula:
C7H5N3O6
Molecular Weight:
227.13 g/mol
2,4,5-Trinitrotoluene
CAS No.: 610-25-3
Cat. No.: VC21334679
Molecular Formula: C7H5N3O6
Molecular Weight: 227.13 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 610-25-3 |
|---|---|
| Molecular Formula | C7H5N3O6 |
| Molecular Weight | 227.13 g/mol |
| IUPAC Name | 1-methyl-2,4,5-trinitrobenzene |
| Standard InChI | InChI=1S/C7H5N3O6/c1-4-2-6(9(13)14)7(10(15)16)3-5(4)8(11)12/h2-3H,1H3 |
| Standard InChI Key | FZJGZCSVWGKDAK-UHFFFAOYSA-N |
| SMILES | CC1=CC(=C(C=C1[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-] |
| Canonical SMILES | CC1=CC(=C(C=C1[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-] |
| Boiling Point | 300.0 °C |
| Melting Point | 104.0 °C |
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